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Compound of Interest

Compound Name: LY465608

Cat. No.: B15550512 Get Quote

Application Notes and Protocols: LY465608
For Researchers, Scientists, and Drug Development
Professionals
This document provides detailed protocols for the preparation of LY465608 stock solutions and

its application in cell-based assays. LY465608 is a peroxisome proliferator-activated receptor

(PPAR) agonist, and these guidelines will facilitate its accurate and effective use in research

settings.

Physicochemical Properties and Storage
A summary of the key properties of LY465608 is provided below. It is crucial to handle and

store the compound appropriately to maintain its stability and activity.
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Property Value Source

Molecular Formula C28H27NO5 [1]

Molecular Weight 457.52 g/mol Calculated

Appearance Solid

Recommended Solvent DMSO [2][3]

Solid Storage

Store at -20°C, kept tightly

sealed. Can be stored for up to

6 months under these

conditions.

[1]

Solution Storage

Aliquot and store at -20°C.

Generally usable for up to one

month. It is recommended to

make up solutions and use

them on the same day

whenever possible.

Preparation of LY465608 Stock Solution
This protocol outlines the steps to prepare a 10 mM stock solution of LY465608 in Dimethyl

Sulfoxide (DMSO).

Materials
LY465608 solid compound

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer
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Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Protocol
Acclimatization: Before opening, allow the vial of solid LY465608 to equilibrate to room

temperature for at least 60 minutes to prevent condensation.

Weighing: In a suitable weighing vessel, carefully weigh out the desired amount of LY465608
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock

solution, weigh out 4.575 mg of LY465608.

Calculation: Use the following formula to calculate the required volume of DMSO: Volume (L)

= Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

Dissolution: Add the calculated volume of DMSO to the vial containing the weighed

LY465608.[2] For 4.575 mg of LY465608, add 1 mL of DMSO to achieve a 10 mM

concentration.

Mixing: Cap the vial tightly and vortex thoroughly until the solid is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if

necessary.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. Store the aliquots at -20°C. This minimizes freeze-thaw cycles which

can degrade the compound.

Workflow for Stock Solution Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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